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Compound of Interest

Compound Name: 3-Amino-1-hydroxypyrrolidin-2-one

Cat. No.: B086468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of (R)-(+)-HA-

966, a selective antagonist and low-efficacy partial agonist at the glycine site of the N-methyl-

D-aspartate (NMDA) receptor.[1] Proper preparation of (R)-(+)-HA-966 solutions is critical for

accurate and reproducible experimental results in neuroscience research.

Physicochemical Properties
Property Value Reference

Molecular Weight 116.12 g/mol

Formula C₄H₈N₂O₂

CAS Number 123931-04-4

Purity ≥98%

Solubility Data
(R)-(+)-HA-966 exhibits good solubility in aqueous solutions, which is advantageous for many

biological experiments. For instances where higher concentrations are needed or initial

dissolution is challenging, Dimethyl Sulfoxide (DMSO) can be used as a primary solvent before

further dilution.
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Solvent Maximum Solubility Notes

Water 100 mM
Recommended for most

applications.

Phosphate-Buffered Saline

(PBS)

Not specified, but expected to

be similar to water

Suitable for cell culture

applications.[2]

Dimethyl Sulfoxide (DMSO)
Not specified, but can be used

for initial dissolution

Useful for preparing high-

concentration stock solutions.

[2]

Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution
This protocol is suitable for most in vitro applications, including cell culture and

electrophysiology.

Materials:

(R)-(+)-HA-966 powder

Sterile, nuclease-free water or PBS

Sterile microcentrifuge tubes or vials

0.22 µm syringe filter

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibration: Before opening, allow the vial of (R)-(+)-HA-966 to equilibrate to room

temperature for at least 60 minutes.
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Weighing: Aseptically weigh the required amount of (R)-(+)-HA-966. To prepare 1 mL of a 10

mM stock solution, weigh 1.1612 mg of (R)-(+)-HA-966 (using the molecular weight of

116.12 g/mol ).

Dissolution: Add the weighed powder to a sterile tube. Add the appropriate volume of sterile

water or PBS to achieve a 10 mM concentration.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) may be used to aid dissolution if necessary.

Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile,

light-protected tube.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[2] Store the aliquots in tightly sealed vials at -20°C for long-

term storage, where they are generally stable for up to one month.

Preparation of a High-Concentration DMSO Stock
Solution
This protocol is recommended when a concentrated stock is needed for in vivo studies or when

the final experimental concentration in aqueous media would exceed the aqueous solubility.

Materials:

(R)-(+)-HA-966 powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Equilibration: Allow the vial of (R)-(+)-HA-966 to come to room temperature for at least 60

minutes before opening.

Weighing: Aseptically weigh the desired amount of (R)-(+)-HA-966.

Initial Dissolution: Add a small volume of DMSO to the powder. For example, to prepare a

100 mM stock, dissolve 11.612 mg of (R)-(+)-HA-966 in 1 mL of DMSO.

Mixing: Vortex thoroughly until the compound is fully dissolved.

Aliquoting and Storage: Aliquot the DMSO stock solution into small volumes in tightly sealed

vials. Store at -20°C.

Important Note for Cell Culture Experiments: When using a DMSO stock solution for cell

culture, ensure the final concentration of DMSO in the culture medium is low (typically <0.1%)

to avoid solvent toxicity.

Mechanism of Action Visualization
(R)-(+)-HA-966 acts as a selective antagonist at the glycine co-agonist binding site on the

GluN1 subunit of the NMDA receptor.[1][3] This prevents the glycine-dependent potentiation of

the NMDA receptor response to glutamate, thereby inhibiting ion channel opening and

subsequent calcium influx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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